1-((3-(2-Oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)urea

• IUPAC Name: 1-(oxolan-2-ylmethyl)-3-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]urea
• InChI: InChI=1S/C14H17N5O4/c20-11-6-9(3-4-15-11)13-18-12(23-19-13)8-17-14(21)16-7-10-2-1-5-22-10/h3-4,6,10H,1-2,5,7-8H2,(H,15,20)(H2,16,17,21)
• InChI Key: QFQYEDPXAGGIOS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3
• Molecular Formula: C14H17N5O4
• Molecular Weight: 319.32 g/mol

Description

1-((3-(2-Oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)urea is a useful research compound. Its molecular formula is C14H17N5O4 and its molecular weight is 319.321. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• N-Substituted N′-[6-methyl-2-oxido-1,3,2-dioxaphosphinino(5,4-b)pyridine-2-yl]ureas, which share structural similarities with the compound , have shown moderate antimicrobial activity in assays (Reddy, Reddy, & Venugopal, 2003).

Anticancer Agents

• Substituted 1,3,4-oxadiazolyl tetrahydropyridines, which include structural elements of the compound, have been investigated for their anticancer activities. These compounds displayed moderate cytotoxicity against MCF-7 breast cancer cell lines (Redda & Gangapuram, 2007).

Noncovalent Interactions

• A study on N-pyridyl ureas bearing 1,2,4- and 1,3,4-oxadiazole moieties, closely related to the compound, identified significant noncovalent interactions, vital for drug design and molecular recognition processes (Baykov et al., 2021).

Synthesis and Biological Evaluation

• Novel 1-N-substituted-3-(4-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylthio)quinazolin-6-yl)urea/thiourea derivatives were synthesized and screened for antimicrobial activity, indicating the utility of such compounds in developing new antimicrobial agents (Buha et al., 2012).

Oxadiazoles in Medicinal Chemistry

• Oxadiazoles, a core component of the compound, are highlighted for their presence in drug-like molecules and potential as bioisosteric replacements for ester and amide functionalities. This indicates the compound's relevance in medicinal chemistry (Boström et al., 2012).

Antioxidant Activity

• Synthesized derivatives of the compound have been evaluated for their antioxidant activity, demonstrating the compound's potential in oxidative stress-related therapeutic applications (George et al., 2010).